Cas no 186551-73-5 (Benzenesulfonyl chloride, 4-(4-pyridinyl)-)

• Product Name: Benzenesulfonyl chloride, 4-(4-pyridinyl)-
• CAS No: 186551-73-5
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• CID: 3832802
• PubChem ID: 10848507
• Update Time: 2025-04-22

Benzenesulfonyl chloride, 4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(4-pyridinyl)-
• SCHEMBL2331077
• QCPMXWYEOSEIRC-UHFFFAOYSA-N
• 4-pyridin-4-ylbenzene sulfonyl chloride
• DTXSID801278743
• 4-(Pyridin-4-yl)benzenesulfonyl chloride
• 186551-73-5
• 4-(4-Pyridinyl)benzenesulfonyl chloride

• Inchi： 1S/C11H8ClNO2S/c12-16(14,15)11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-8H
• InChI Key： QCPMXWYEOSEIRC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 252.9964274g/mol
• Monoisotopic Mass: 252.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines